Cas no 907561-28-8 (6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine)

• Product Name: 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine
• CAS No: 907561-28-8
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5969190
• PubChem ID: 165845180
• Update Time: 2025-06-08

6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine Chemical and Physical Properties

Names and Identifiers

• 907561-28-8
• 6-methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine
• EN300-1645746
• 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine

• Inchi： 1S/C9H17NO/c1-7(2)8-5-4-6-10-9(8)11-3/h7-8H,4-6H2,1-3H3
• InChI Key： DZOVFVGIWOIWPK-UHFFFAOYSA-N
• SMILES： O(C)C1C(CCCN=1)C(C)C

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 21.6Ų

Additional information on 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine

Introduction to 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine (CAS No. 907561-28-8)

6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine, identified by its CAS number 907561-28-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This tetrahydropyridine derivative features a unique structural framework that has garnered attention for its potential biological activities and synthetic utility. The presence of both methoxy and isopropyl substituents on the pyridine ring suggests a high degree of molecular complexity, which may contribute to its distinct pharmacological properties.

The compound’s chemical structure consists of a saturated six-membered ring fused to a pyridine core, with functional groups strategically positioned to modulate interactions with biological targets. The methoxy group at the 6-position and the isopropyl group at the 5-position are key features that influence its reactivity and binding affinity. Such structural motifs are often explored in drug discovery due to their ability to engage with various enzymes and receptors, making this compound a promising candidate for further investigation.

In recent years, there has been growing interest in tetrahydropyridine derivatives as scaffolds for developing novel therapeutic agents. These compounds have shown promise in multiple therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and inflammation-related conditions. The specific arrangement of substituents in 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine may confer unique pharmacokinetic and pharmacodynamic profiles, making it an attractive molecule for medicinal chemists.

One of the most compelling aspects of this compound is its potential role in modulating neurotransmitter systems. The pyridine ring is a common motif in bioactive molecules that interact with serotonin receptors, dopamine pathways, and other key neurotransmitter systems. Preliminary studies suggest that derivatives of this class may exhibit effects on monoamine oxidase (MAO) inhibition or modulation of sigma receptors, which are implicated in various neurological disorders. The isopropyl group, in particular, may enhance solubility and improve blood-brain barrier penetration, factors critical for CNS drug development.

The methoxy group at the 6-position adds another layer of complexity to the compound’s biological activity. Methoxy-substituted heterocycles are frequently observed in bioactive natural products and synthetic drugs due to their ability to stabilize positive charges and participate in hydrogen bonding interactions. This functional group may also influence metabolic stability, a crucial consideration in drug design. The combination of these features makes 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine a versatile scaffold for exploring new therapeutic strategies.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like this one for potential biological activity. Molecular docking studies have been employed to predict binding affinities at various targets, including G-protein coupled receptors (GPCRs) and ion channels. These virtual screening approaches have identified several tetrahydropyridine derivatives with promising properties for further optimization. The structural flexibility offered by the saturated ring system allows for fine-tuning of interactions with biological macromolecules.

In vitro studies have begun to elucidate the pharmacological profile of 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine. Initial assays have shown moderate activity against certain enzymes and receptors relevant to inflammation and pain modulation. For instance, preliminary data suggest that this compound may inhibit lipoxygenase enzymes involved in prostaglandin synthesis—a key pathway in inflammatory responses. Such findings align with the growing interest in non-opioid analgesics that target peripheral pain mechanisms.

The synthesis of this compound presents an interesting challenge due to its complex structural features. Multi-step synthetic routes have been developed to introduce the required functional groups while maintaining regioselectivity. Advances in catalytic methods have also facilitated more efficient production processes. For example, transition metal-catalyzed cross-coupling reactions have been employed to construct the pyridine ring system efficiently. Such methodologies are critical for scaling up production while maintaining high purity standards.

The potential applications of 6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine extend beyond traditional pharmaceuticals. Its structural motifs are also relevant in agrochemical research, where similar derivatives have shown activity against certain pests or pathogens. Additionally, the compound’s ability to interact with biological targets makes it a valuable tool for mechanistic studies in drug discovery pipelines.

Future research directions include further exploration of its pharmacological effects through both preclinical and clinical studies. Investigating its interactions with specific receptors or enzymes will provide deeper insights into its mechanism of action. Additionally, exploring analogs derived from this scaffold may reveal novel bioactivities or improved pharmacokinetic profiles.

The development of new synthetic methodologies will also be crucial for advancing research on this compound class. Innovations such as flow chemistry or biocatalysis could streamline production processes and enable rapid exploration of structural variations. These advancements will accelerate the discovery pipeline and facilitate the identification of lead compounds for therapeutic development.

In conclusion,6-Methoxy-5-(propan-2-yl)-2,3,4,5-tetrahydropyridine (CAS No., 907561-28-8) represents a promising area of investigation within pharmaceutical chemistry and medicinal biology. Its unique structural features—particularly the combination of methoxy and isopropyl substituents—position it as a versatile scaffold for developing novel therapeutics targeting neurological disorders and inflammatory conditions among others areas . Continued research into its pharmacological properties promises further insights into its potential as a drug candidate or biochemical tool.